Cas no 1290541-38-6 (3-Ethynyloxetane)

• Product Name: 3-Ethynyloxetane
• CAS No: 1290541-38-6
• MF: C₅H₆O
• MW: 82.1005415916443
• MDL: MFCD26516293
• CID: 4566639
• PubChem ID: 130114929
• Update Time: 2025-06-12

3-Ethynyloxetane Chemical and Physical Properties

Names and Identifiers

• 3-ethynyloxetane
• C#CC1COC1
• SB22561
• C5H6O
• 1290541-38-6
• AKOS037645064
• DB-204650
• MFCD26516293
• AS-56745
• SY234079
• EN300-787680
• XUMRITXCAKXWFU-UHFFFAOYSA-N
• CS-0172855
• 3-Ethynyloxetane

• MDL： MFCD26516293
• Inchi： 1S/C5H6O/c1-2-5-3-6-4-5/h1,5H,3-4H2
• InChI Key： XUMRITXCAKXWFU-UHFFFAOYSA-N
• SMILES： O1CC(C#C)C1

Computed Properties

• Exact Mass: 82.041864811 g/mol
• Monoisotopic Mass: 82.041864811 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 9.2
• Molecular Weight: 82.10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 3-Ethynyloxetane

3-Ethynyloxetane (CAS No. 1290541-38-6): A Versatile Compound in Modern Chemical and Pharmaceutical Research

3-Ethynyloxetane, with the chemical abstracts service (CAS) number 1290541-38-6, is a cyclic ether compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound is characterized by its four-membered ring structure, which includes an ethynyl group, making it highly reactive and versatile for synthetic transformations.

The structure of 3-Ethynyloxetane (C₅H₈O) consists of a three-carbon oxetane ring with an ethynyl group attached to one of the carbon atoms. The presence of the ethynyl group imparts significant reactivity to the molecule, allowing it to participate in a wide range of chemical reactions, including nucleophilic additions, metal-catalyzed couplings, and cycloadditions. This reactivity makes 3-Ethynyloxetane a valuable building block in organic synthesis, particularly for the construction of complex molecules with specific functional groups.

In the realm of pharmaceutical research, 3-Ethynyloxetane has shown promise as a key intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its utility in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-Ethynyloxetane-derived compounds exhibit potent anti-cancer activity by selectively inhibiting specific enzymes involved in tumor growth. The unique structural features of 3-Ethynyloxetane allow for precise control over the stereochemistry and functionalization of the resulting molecules, which is crucial for optimizing their biological activity.

Beyond its applications in drug discovery, 3-Ethynyloxetane has also found use in materials science. The ability to functionalize the ethynyl group through various chemical transformations makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have utilized 3-Ethynyloxetane-based monomers to develop novel polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of 3-Ethynyloxetane can be achieved through several methods, each offering different advantages depending on the desired purity and scale of production. One common approach involves the ring-opening reaction of a suitable oxirane precursor followed by an alkyne substitution. Another method involves the intramolecular cyclization of an appropriate alkyne-containing precursor under metal-catalyzed conditions. Both methods have been optimized to yield high-purity 3-Ethynyloxetane, making it readily available for research and industrial applications.

The safety and handling of 3-Ethynyloxetane are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols. Additionally, due to its reactivity, it is recommended to store 3-Ethynyloxetane under inert conditions to prevent degradation or unwanted reactions.

In conclusion, 3-Ethynyloxetane (CAS No. 1290541-38-6) is a highly versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features and reactivity make it an invaluable building block for the synthesis of complex molecules with diverse functionalities. As research continues to uncover new possibilities for this compound, its importance in modern science is likely to grow further.